1-(Bromomethyl)-1-(3,3-dimethylbutoxy)cyclohexane

• Molecular Formula: C13H25BrO
• Molecular Weight: 277.24 g/mol
• IUPAC Name: 1-(bromomethyl)-1-(3,3-dimethylbutoxy)cyclohexane
• InChI: InChI=1S/C13H25BrO/c1-12(2,3)9-10-15-13(11-14)7-5-4-6-8-13/h4-11H2,1-3H3
• InChI Key: NJNNLYWKEJGFLI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)CCOC1(CCCCC1)CBr

Description

1-(Bromomethyl)-1-(3,3-dimethylbutoxy)cyclohexane is a brominated cyclohexane derivative featuring a bromomethyl (-CH2Br) group and a 3,3-dimethylbutoxy ether substituent on the same carbon atom of the cyclohexane ring. This compound is structurally distinct due to the combination of a bulky ether group and a reactive bromomethyl moiety, making it a candidate for applications in organic synthesis, pharmaceuticals, and material science.

Biological Activity

1-(Bromomethyl)-1-(3,3-dimethylbutoxy)cyclohexane is an organic compound with potential biological activity, primarily studied for its interactions with biomolecules and its therapeutic properties. This detailed analysis includes its chemical properties, biological mechanisms, and relevant research findings.

Molecular Characteristics:

Property	Value
Molecular Formula	C12H23BrO
Molecular Weight	263.21 g/mol
IUPAC Name	1-bromo-2-(3,3-dimethylbutoxy)cyclohexane
Canonical SMILES	CC(C)(C)CCOC1CCCCC1Br

The compound features a bromine atom and a 3,3-dimethylbutoxy group attached to a cyclohexane ring. This unique structure contributes to its reactivity and biological interactions.

The biological activity of 1-(Bromomethyl)-1-(3,3-dimethylbutoxy)cyclohexane is influenced by its functional groups. The bromine atom can participate in nucleophilic substitution reactions, while the ether group may facilitate interactions with various biomolecules. The compound's mechanism involves:

• Nucleophilic Substitution: The bromine atom can be replaced by various nucleophiles, affecting the compound's biological interactions.
• Oxidation and Reduction Reactions: These reactions can lead to the formation of different derivatives that may exhibit distinct biological activities.

Biological Activity

Research indicates that the compound has been investigated for several potential biological applications:

• Antimicrobial Activity: Preliminary studies suggest that similar compounds exhibit antimicrobial properties, potentially making this compound a candidate for further exploration in this area.
• Therapeutic Applications: The compound has been explored as a precursor in drug development, particularly in the synthesis of compounds with therapeutic potential against various diseases.

Case Studies and Research Findings

• Antimicrobial Studies: A study on structurally related compounds demonstrated significant antimicrobial activity against a range of pathogens. While specific data on 1-(Bromomethyl)-1-(3,3-dimethylbutoxy)cyclohexane is limited, the structural similarities suggest potential efficacy.
• Pharmacological Research: Investigations into similar brominated compounds have shown promise in treating conditions such as inflammation and infection. These findings imply that 1-(Bromomethyl)-1-(3,3-dimethylbutoxy)cyclohexane may also possess beneficial pharmacological properties.

Comparison with Similar Compounds

To better understand the unique properties of 1-(Bromomethyl)-1-(3,3-dimethylbutoxy)cyclohexane, it can be compared with other related compounds:

Compound Name	Structural Feature	Notable Activity
1-Bromo-2-cyclohexene	Bromine on cyclohexene ring	Antimicrobial
3-Bromocyclohexene	Bromine on cyclohexene with double bond	Potential anti-inflammatory
1-Bromo-2-(bromomethyl)cyclohexane	Additional bromine substituent	Investigated for herbicidal properties

Comparison with Similar Compounds

Structural and Functional Group Comparisons

Table 1: Structural Features of Selected Compounds

Compound Name	Substituents on Cyclohexane/Cyclopentane	Key Functional Groups	Molecular Formula	Molecular Weight (g/mol)	CAS No.
1-(Bromomethyl)-1-(3,3-dimethylbutoxy)cyclohexane	Bromomethyl, 3,3-dimethylbutoxy	Ether, Bromoalkyl	C13H25BrO*	~277.25*	Not Provided
1-(Bromomethyl)-1-methanesulfonylcyclohexane	Bromomethyl, Methanesulfonyl	Sulfonyl, Bromoalkyl	C8H15BrO2S	255.17	1909336-04-4
(Bromomethyl)cyclohexane	Bromomethyl	Bromoalkyl	C7H13Br	177.08	2550-36-9
1-Bromo-3-methylcyclohexane	Bromo, Methyl	Bromoalkyl, Alkyl	C7H13Br	177.08	13905-48-1
1-(Bromomethyl)-1-(1,3-dimethylbutoxy)cyclopentane	Bromomethyl, 1,3-dimethylbutoxy	Ether, Bromoalkyl	C12H23BrO	263.21	1250315-70-8

*Estimated based on cyclopentane analog .

Key Observations:

• Bulkiness and Steric Effects : The 3,3-dimethylbutoxy group in the target compound introduces significant steric hindrance compared to smaller substituents like methanesulfonyl or methyl . This may reduce reactivity in nucleophilic substitution reactions but enhance selectivity in certain synthetic pathways.
• Electronic Effects : The methanesulfonyl group in 1-(Bromomethyl)-1-methanesulfonylcyclohexane is a strong electron-withdrawing group, increasing the electrophilicity of the adjacent bromomethyl carbon compared to the electron-donating ether group in the target compound .

Key Observations:

• Alkylation Efficiency : (Bromomethyl)cyclohexane is widely used in alkylation reactions (e.g., coupling with benzoic acid derivatives to form ortho-alkylated products) due to its straightforward reactivity . In contrast, the target compound’s bulky ether substituent may limit its utility in sterically demanding reactions but could enable unique regioselectivity.
• Pharmaceutical Relevance : The methanesulfonyl derivative is emphasized in drug candidate synthesis due to its dual functionality (bromomethyl for alkylation, sulfonyl for stabilization) . The target compound’s ether group could similarly serve as a directing group or solubility enhancer in drug design.

Key Observations:

• Safety : All brominated compounds require careful handling due to toxicity risks. (Bromomethyl)cyclohexane has documented safety protocols, including skin and respiratory protection .